3,4-Dimethoxy-1-nitro-1,3,5(10)-estratrien-17-one
3,4-Dimethoxy-1-nitro-1,3,5(10)-estratrien-17-one
Brand Name:
Vulcanchem
CAS No.:
126291-41-6
VCID:
VC21255763
InChI:
InChI=1S/C20H25NO5/c1-20-9-8-12-11(14(20)6-7-17(20)22)4-5-13-18(12)15(21(23)24)10-16(25-2)19(13)26-3/h10-12,14H,4-9H2,1-3H3/t11-,12+,14+,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C(=CC(=C4OC)OC)[N+](=O)[O-]
Molecular Formula:
C20H25NO5
Molecular Weight:
359.4 g/mol
3,4-Dimethoxy-1-nitro-1,3,5(10)-estratrien-17-one
CAS No.: 126291-41-6
Cat. No.: VC21255763
Molecular Formula: C20H25NO5
Molecular Weight: 359.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 126291-41-6 |
|---|---|
| Molecular Formula | C20H25NO5 |
| Molecular Weight | 359.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3,4-dimethoxy-13-methyl-1-nitro-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C20H25NO5/c1-20-9-8-12-11(14(20)6-7-17(20)22)4-5-13-18(12)15(21(23)24)10-16(25-2)19(13)26-3/h10-12,14H,4-9H2,1-3H3/t11-,12+,14+,20+/m1/s1 |
| Standard InChI Key | PYKQKRZEODFWAP-NXXNRAFRSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C(=CC(=C4OC)OC)[N+](=O)[O-] |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C(=CC(=C4OC)OC)[N+](=O)[O-] |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C(=CC(=C4OC)OC)[N+](=O)[O-] |
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